Cas no 1384429-00-8 (2-(azepan-2-yl)cyclohexan-1-one hydrochloride)

• Product Name: 2-(azepan-2-yl)cyclohexan-1-one hydrochloride
• CAS No: 1384429-00-8
• MF: C₁₂H₂₂ClNO
• MW: 231.762182712555
• CID: 4595877
• PubChem ID: 71755705
• Update Time: 2025-06-11

2-(azepan-2-yl)cyclohexan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(azepan-2-yl)cyclohexan-1-one hydrochloride

• Inchi： 1S/C12H21NO.ClH/c14-12-8-4-3-6-10(12)11-7-2-1-5-9-13-11;/h10-11,13H,1-9H2;1H
• InChI Key： LUOXFDQAEHLHDC-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C1NCCCCC1.Cl

Additional information on 2-(azepan-2-yl)cyclohexan-1-one hydrochloride

Comprehensive Overview of 2-(azepan-2-yl)cyclohexan-1-one hydrochloride (CAS No. 1384429-00-8)

2-(azepan-2-yl)cyclohexan-1-one hydrochloride (CAS No. 1384429-00-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azepane and cyclohexanone structural motifs, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactive properties, which make it a valuable candidate for further investigation.

In recent years, the demand for heterocyclic compounds like 2-(azepan-2-yl)cyclohexan-1-one hydrochloride has surged due to their versatility in medicinal chemistry. The compound's azepane ring contributes to its stability and binding affinity, while the cyclohexanone moiety enhances its reactivity. These features align with current trends in small-molecule drug development, where researchers seek compounds with optimized pharmacokinetic profiles. Frequently searched terms such as "azepane derivatives" and "cyclohexanone applications" reflect the growing interest in this niche.

From a synthetic perspective, CAS No. 1384429-00-8 is often discussed in the context of chiral synthesis and stereoselective reactions. Its hydrochloride salt form improves solubility, making it more amenable to biological testing. Laboratories focusing on central nervous system (CNS) therapeutics have explored this compound due to its structural resemblance to known neuromodulators. This connection has led to increased searches for "neuroactive azepane compounds" and "cyclohexanone-based drugs," highlighting its relevance in modern pharmacology.

The compound's mechanistic pathways are another area of active research. Studies suggest that 2-(azepan-2-yl)cyclohexan-1-one hydrochloride may interact with enzyme targets involved in metabolic regulation. This aligns with the broader scientific community's focus on precision medicine and targeted therapies. As such, queries like "how does azepane affect enzyme activity" and "cyclohexanone derivatives in drug design" are becoming increasingly common in academic and industrial circles.

Beyond pharmaceuticals, CAS No. 1384429-00-8 has potential applications in material science. Its rigid yet flexible structure makes it a candidate for polymer modification and catalysis. Researchers are investigating its role in supramolecular chemistry, where its ability to form non-covalent interactions could lead to advancements in smart materials. This interdisciplinary appeal has spurred searches for "azepane in materials" and "cyclohexanone-based catalysts," demonstrating its cross-sector relevance.

Quality control and analytical characterization of 2-(azepan-2-yl)cyclohexan-1-one hydrochloride are critical for ensuring its efficacy in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods address common concerns like "how to analyze azepane compounds" and "cyclohexanone purity testing," which are frequent topics in laboratory forums and scientific publications.

In summary, 2-(azepan-2-yl)cyclohexan-1-one hydrochloride (CAS No. 1384429-00-8) represents a multifaceted compound with broad applications in drug discovery, material science, and chemical synthesis. Its unique structural features and bioactive potential continue to drive research interest, as evidenced by trending search terms and academic inquiries. As scientific advancements progress, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.